Cas no 1379344-79-2 (7-Bromo-4-methyl-1h-pyrrolo2,3-Cpyridine)

• Product Name: 7-Bromo-4-methyl-1h-pyrrolo2,3-Cpyridine
• CAS No: 1379344-79-2
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD19687732
• CID: 4760684
• PubChem ID: 71742851
• Update Time: 2026-02-26

7-Bromo-4-methyl-1h-pyrrolo2,3-Cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-4-METHYL-1H-PYRROLO[2,3-C]PYRIDINE
• MFCD19687732
• AKOS027330692
• AS-39136
• 1379344-79-2
• CS-0328830
• 7-Bromo-4-methyl-1h-pyrrolo2,3-Cpyridine

• MDL： MFCD19687732
• Inchi： 1S/C8H7BrN2/c1-5-4-11-8(9)7-6(5)2-3-10-7/h2-4,10H,1H3
• InChI Key： HWUQPXKDAGKTPE-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CN2)C(C)=CN=1

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7

Additional information on 7-Bromo-4-methyl-1h-pyrrolo2,3-Cpyridine

7-Bromo-4-methyl-1H-pyrrolo[2,3-c]pyridine (CAS 1379344-79-2): A Versatile Heterocyclic Building Block for Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 7-Bromo-4-methyl-1H-pyrrolo[2,3-c]pyridine (CAS 1379344-79-2) has emerged as a valuable heterocyclic compound with significant potential in drug discovery. This fused bicyclic system, featuring both pyrrole and pyridine rings, offers unique electronic properties that make it particularly attractive for the development of novel pharmaceutical intermediates and biologically active compounds.

The molecular structure of 7-Bromo-4-methyl-1H-pyrrolo[2,3-c]pyridine contains several strategically positioned functional groups that enable diverse chemical modifications. The bromine atom at the 7-position serves as an excellent handle for cross-coupling reactions, while the methyl group at the 4-position provides both steric and electronic effects that can influence molecular interactions. These features have made this compound a popular choice among researchers working on kinase inhibitors, cancer therapeutics, and central nervous system (CNS) drugs.

Recent trends in pharmaceutical research have shown increasing interest in pyrrolopyridine derivatives, particularly in the development of targeted therapies and small molecule drugs. The 7-Bromo-4-methyl-1H-pyrrolo[2,3-c]pyridine scaffold has demonstrated particular promise in the design of compounds that modulate various biological pathways, including those involved in inflammation, neurodegenerative diseases, and metabolic disorders. This aligns with current industry focus areas such as personalized medicine and precision drug design.

From a synthetic chemistry perspective, 7-Bromo-4-methyl-1H-pyrrolo[2,3-c]pyridine offers excellent opportunities for structure-activity relationship (SAR) studies. The compound's electron-rich aromatic system allows for various electrophilic substitutions, while the nitrogen atoms in the ring structure can participate in hydrogen bonding interactions critical for biological activity. These properties have made it a valuable building block in combinatorial chemistry and high-throughput screening applications.

The pharmaceutical industry's growing demand for novel heterocyclic compounds has driven significant research into pyrrolopyridine chemistry. 7-Bromo-4-methyl-1H-pyrrolo[2,3-c]pyridine has been particularly valuable in the development of protein kinase inhibitors, with several derivatives showing promising activity against various disease targets. Its molecular framework is sufficiently rigid to provide good target selectivity while remaining flexible enough for medicinal chemistry optimization.

In the context of green chemistry and sustainable synthesis, researchers have developed improved methods for preparing 7-Bromo-4-methyl-1H-pyrrolo[2,3-c]pyridine and its derivatives. Recent advances include catalytic bromination techniques and metal-free coupling reactions that reduce environmental impact while maintaining high yields. These developments address the pharmaceutical industry's need for more eco-friendly synthetic routes to important intermediates.

The compound's physicochemical properties make it particularly suitable for drug discovery applications. With moderate lipophilicity and good metabolic stability, 7-Bromo-4-methyl-1H-pyrrolo[2,3-c]pyridine derivatives often exhibit favorable ADME profiles (Absorption, Distribution, Metabolism, and Excretion). This has led to its incorporation in several drug candidate series currently under investigation for various therapeutic indications.

Recent patent literature reveals growing interest in pyrrolopyridine-based compounds, with 7-Bromo-4-methyl-1H-pyrrolo[2,3-c]pyridine appearing as a key intermediate in multiple applications. The compound's versatility is demonstrated by its use in diverse therapeutic areas, including oncology, immunology, and infectious diseases. This broad applicability makes it an important target for custom synthesis and contract research organizations.

Quality control of 7-Bromo-4-methyl-1H-pyrrolo[2,3-c]pyridine is crucial for research applications, with typical specifications including ≥95% purity by HPLC analysis. Advanced analytical techniques such as LC-MS and NMR spectroscopy are routinely employed to verify the compound's identity and purity. These quality standards ensure reliable results in biological screening and medicinal chemistry programs.

As the pharmaceutical industry continues to explore new chemical space for drug discovery, 7-Bromo-4-methyl-1H-pyrrolo[2,3-c]pyridine remains a valuable tool for researchers. Its unique combination of structural features and reactivity patterns positions it as an important building block in the development of next-generation therapeutics. With ongoing research into its derivatives and applications, this compound is likely to maintain its significance in medicinal chemistry for years to come.